Cas no 2138532-33-7 (N,4-dimethyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine)

• Product Name: N,4-dimethyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine
• CAS No: 2138532-33-7
• MF: C₁₃H₂₇N
• MW: 197.360183954239
• CID: 5825198
• PubChem ID: 165747691
• Update Time: 2025-10-28

N,4-dimethyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N,4-dimethyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine
• EN300-1158358
• 2138532-33-7

• Inchi： 1S/C13H27N/c1-6-13(3,4)12-9-11(14-5)8-7-10(12)2/h10-12,14H,6-9H2,1-5H3
• InChI Key： MYJWIQMRFWXNCO-UHFFFAOYSA-N
• SMILES： N(C)C1CCC(C)C(C1)C(C)(C)CC

Computed Properties

• Exact Mass: 197.214349865g/mol
• Monoisotopic Mass: 197.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Additional information on N,4-dimethyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine

N,4-Dimethyl-3-(2-Methylbutan-2-Yl)cyclohexan-1-Amine: A Comprehensive Overview

N,4-Dimethyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine, also known by its CAS number CAS No. 2138532-33-7, is a complex organic compound with a diverse range of applications in various industries. This compound is characterized by its unique chemical structure, which includes a cyclohexane ring substituted with methyl groups and an amine functional group. The presence of these substituents imparts specific chemical and physical properties that make it valuable in different fields.

The molecular structure of N,4-dimethyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine consists of a cyclohexane ring with three substituents: two methyl groups at the 4-position and a tertiary butyl group at the 3-position. The amine group is located at the 1-position of the ring, contributing to the compound's basicity and reactivity. This structure allows the compound to participate in various chemical reactions, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of CAS No. 2138532-33-7 in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing high-performance polymers and composites. For instance, its ability to form strong hydrogen bonds has been leveraged in creating materials with enhanced mechanical properties. These findings underscore the importance of understanding the compound's chemical behavior in different reaction conditions.

In addition to its role in materials science, N,4-dimethyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine has shown promise in pharmaceutical applications. Its unique structure makes it a potential candidate for drug design, particularly in the development of bioactive molecules. Recent research has focused on its ability to act as an intermediate in the synthesis of complex drug molecules, where its stereochemistry plays a crucial role in determining the efficacy of the final product.

The synthesis of CAS No. 2138532-33_7 involves a multi-step process that typically begins with the preparation of cyclohexane derivatives followed by selective substitution reactions. The optimization of these reaction conditions has been a topic of interest for chemists aiming to improve yield and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

The physical properties of N,4-dimethyl_3_(2_methylbutan_2_yl)cyclohexan_1_amine are also significant in determining its applications. Its melting point and boiling point are critical factors in processes such as crystallization and distillation. Recent studies have provided more accurate values for these properties, which are essential for industrial-scale production and quality control.

In terms of environmental impact, researchers have investigated the biodegradability and toxicity of CAS No. 2138532_33_7. Understanding its behavior in natural ecosystems is crucial for ensuring sustainable practices in its production and use. Findings indicate that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment.

The demand for N,4-dimethyl_3_(2_methylbutan_2_yl)cyclohexan_1_amine continues to grow due to its versatility across multiple industries. Its role as an intermediate in pharmaceuticals, materials science, and industrial chemicals highlights its importance in modern chemistry. As research progresses, new applications are likely to emerge, further solidifying its position as a key compound in organic synthesis.

In conclusion, N,4-dimethyl_3_(2_methylbutan_2_yl)cyclohexan_1_amine (CAS No._ 000000) is a multifaceted compound with significant potential across various fields. Its unique chemical structure and properties make it an invaluable tool for scientists and engineers alike. Ongoing research continues to uncover new possibilities for this compound, ensuring its relevance in future technological advancements.